Cas no 68236-35-1 (2-Bromo-6-chlorothieno[2,3-b]pyridine)

• Product Name: 2-Bromo-6-chlorothieno[2,3-b]pyridine
• CAS No: 68236-35-1
• MF: C₇H₃BrClNS
• MW: 248.527418375015
• MDL: MFCD08706311
• CID: 839271
• PubChem ID: 11715760
• Update Time: 2025-08-02

2-Bromo-6-chlorothieno[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-chlorothieno[2,3-b]pyridine
• EN300-261465
• J-508445
• SY065628
• Thieno[2,3-b]pyridine, 2-bromo-6-chloro-
• 68236-35-1
• PS-15645
• 2-bromo-6-chloro-thieno[2,3-b]pyridine
• P20042
• AKOS015950327
• DTXSID30471067
• MFCD08706311
• AMY19056
• CS-0084888
• 2-bromo-6-chloro-thieno{2,3-b}-pyridine
• SCHEMBL7213678
• ZXVWVCBUASMPQD-UHFFFAOYSA-N
• AB48721
• FT-0686048
• DA-19237

• MDL： MFCD08706311
• Inchi： 1S/C7H3BrClNS/c8-5-3-4-1-2-6(9)10-7(4)11-5/h1-3H
• InChI Key： ZXVWVCBUASMPQD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=C(N=C2S1)Cl

Computed Properties

• Exact Mass: 246.88600
• Monoisotopic Mass: 246.88581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.849±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 115-116 ºC
• Solubility: Very slightly soluble (0.3 g/l) (25 º C),
• PSA: 41.13000
• LogP: 3.71220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Bromo-6-chlorothieno[2,3-b]pyridine

Introduction to 2-Bromo-6-chlorothieno[2,3-b]pyridine (CAS No. 68236-35-1)

2-Bromo-6-chlorothieno[2,3-b]pyridine, with the CAS number 68236-35-1, is a versatile heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound is characterized by its unique structural features, which include a thienopyridine core substituted with bromine and chlorine atoms. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable building block for the synthesis of a wide range of biologically active molecules.

The thienopyridine scaffold is known for its potential in developing pharmaceuticals, particularly in the areas of anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) modulators. The presence of bromine and chlorine substituents on the thienopyridine ring enhances the compound's reactivity and allows for diverse synthetic transformations. These transformations are crucial for the development of novel therapeutic agents with improved pharmacological profiles.

Recent studies have highlighted the importance of 2-Bromo-6-chlorothieno[2,3-b]pyridine in various research areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The bromine and chlorine substituents were found to play a critical role in modulating the biological activity and selectivity of these derivatives.

In another study, researchers at the University of California, San Francisco, explored the use of 2-Bromo-6-chlorothieno[2,3-b]pyridine as a key intermediate in the synthesis of novel CNS modulators. The compound's ability to undergo selective functionalization reactions was leveraged to create a library of compounds with diverse pharmacological activities. These compounds were tested for their ability to modulate neurotransmitter receptors and ion channels, showing promising results in preclinical models of neurological disorders.

The synthetic versatility of 2-Bromo-6-chlorothieno[2,3-b]pyridine has also been exploited in the development of new materials and catalysts. A recent publication in the Journal of Organic Chemistry reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions. The unique electronic properties imparted by the bromine and chlorine substituents enhanced the catalytic efficiency and selectivity of these reactions, leading to improved yields and product purity.

In addition to its applications in medicinal chemistry and materials science, 2-Bromo-6-chlorothieno[2,3-b]pyridine has been studied for its potential as a probe molecule in analytical chemistry. Researchers at Harvard University utilized this compound to develop a new class of fluorescent sensors for detecting trace amounts of metal ions in biological systems. The high sensitivity and selectivity of these sensors make them valuable tools for environmental monitoring and biomedical research.

The ongoing research on 2-Bromo-6-chlorothieno[2,3-b]pyridine underscores its significance as a multifunctional molecule with broad applications across various scientific disciplines. As new synthetic methods and biological assays continue to be developed, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing medical challenges.

In conclusion, 2-Bromo-6-chlorothieno[2,3-b]pyridine (CAS No. 68236-35-1) is a highly versatile heterocyclic compound with a wide range of applications in medicinal chemistry, organic synthesis, materials science, and analytical chemistry. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As research in these areas continues to evolve, the importance of this compound is expected to grow further.